2-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole

• IUPAC Name: 2-[5-methyl-1-(2-methylphenyl)triazol-4-yl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C18H15N5O/c1-12-8-6-7-11-15(12)23-13(2)16(19-22-23)18-21-20-17(24-18)14-9-4-3-5-10-14/h3-11H,1-2H3
• InChI Key: LWZTULCXQHAWGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(N=N2)C3=NN=C(O3)C4=CC=CC=C4)C
• Molecular Formula: C18H15N5O
• Molecular Weight: 317.3 g/mol

Description

2-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole is a chemical compound that has gained attention in scientific research due to its potential use in various applications.

Scientific Research Applications

2-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole has been studied for its potential use in various scientific research applications. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions. It has also been studied for its potential use as an inhibitor of enzymes such as acetylcholinesterase, which is involved in the progression of Alzheimer's disease.

Mechanism of Action

The mechanism of action of 2-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole is not fully understood. However, it is believed to interact with metal ions through coordination bonds, leading to the formation of a complex. This complex can then be detected through fluorescence spectroscopy. In the case of enzyme inhibition, the compound is believed to bind to the active site of the enzyme, preventing it from carrying out its normal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole have not been extensively studied. However, it has been shown to have low toxicity in vitro, indicating that it may be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. This can be a useful tool in the study of metal ion transport and metabolism. However, one limitation is that its mechanism of action is not fully understood, which can make interpretation of results difficult.

Future Directions

There are several future directions for the study of 2-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole. One area of interest is the development of new fluorescent probes for the detection of metal ions, which could have important applications in the study of metal ion transport and metabolism. Another area of interest is the development of new enzyme inhibitors for the treatment of diseases such as Alzheimer's. Finally, the mechanism of action of this compound could be further studied to better understand its potential applications in scientific research.